Cas no 2137750-23-1 (3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-)
3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-
-
- Inchi: 1S/C11H15N3O2/c12-9-2-1-4-13-10(9)6-14-11(15)8-3-5-16-7-8/h1-2,4,8H,3,5-7,12H2,(H,14,15)
- InChI Key: PJMVLRVBLOWGGQ-UHFFFAOYSA-N
- SMILES: O1CCC(C(NCC2=NC=CC=C2N)=O)C1
3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-377834-0.05g |
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide |
2137750-23-1 | 0.05g |
$612.0 | 2023-03-02 | ||
| Enamine | EN300-377834-0.1g |
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide |
2137750-23-1 | 0.1g |
$640.0 | 2023-03-02 | ||
| Enamine | EN300-377834-0.25g |
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide |
2137750-23-1 | 0.25g |
$670.0 | 2023-03-02 | ||
| Enamine | EN300-377834-0.5g |
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide |
2137750-23-1 | 0.5g |
$699.0 | 2023-03-02 | ||
| Enamine | EN300-377834-1.0g |
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide |
2137750-23-1 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-377834-2.5g |
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide |
2137750-23-1 | 2.5g |
$1428.0 | 2023-03-02 | ||
| Enamine | EN300-377834-5.0g |
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide |
2137750-23-1 | 5.0g |
$2110.0 | 2023-03-02 | ||
| Enamine | EN300-377834-10.0g |
N-[(3-aminopyridin-2-yl)methyl]oxolane-3-carboxamide |
2137750-23-1 | 10.0g |
$3131.0 | 2023-03-02 |
3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-
Recent Advances in the Study of 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- (CAS: 2137750-23-1)
The compound 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- (CAS: 2137750-23-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.
Recent studies have highlighted the unique structural features of 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-, which contribute to its ability to interact with specific biological targets. The compound's furan and pyridine moieties are believed to play a critical role in its binding affinity and selectivity, making it a promising candidate for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its three-dimensional structure and interaction sites.
In vitro and in vivo studies have demonstrated that 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- exhibits potent activity against a range of disease-relevant targets. For instance, it has shown inhibitory effects on certain kinases involved in inflammatory pathways, suggesting potential applications in treating autoimmune diseases. Additionally, preliminary data indicate that the compound may modulate neurotransmitter receptors, opening avenues for research in neurological disorders.
The synthesis of 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- has been optimized in recent studies to improve yield and purity. Novel catalytic methods and green chemistry approaches have been employed to reduce the environmental impact of its production. These advancements are critical for scaling up the compound for preclinical and clinical studies.
Despite these promising findings, challenges remain in understanding the full pharmacokinetic and pharmacodynamic profile of 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-. Future research should focus on addressing these gaps, including its metabolic stability, toxicity, and potential off-target effects. Collaborative efforts between academia and industry will be essential to accelerate its development.
In conclusion, 3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro- (CAS: 2137750-23-1) represents a promising scaffold for drug discovery. Its unique chemical structure and biological activity warrant further investigation to unlock its full therapeutic potential. This brief underscores the importance of continued research and collaboration in advancing this compound toward clinical applications.
2137750-23-1 (3-Furancarboxamide, N-[(3-amino-2-pyridinyl)methyl]tetrahydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)